Cas no 2103093-05-4 ((3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one)

• Product Name: (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one
• CAS No: 2103093-05-4
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• CID: 5293012
• Update Time: 2025-10-23

(3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one
• 2-Butanone, 3-amino-1-(2,2-difluorocyclopropyl)-, (3R)-

• Inchi： 1S/C7H11F2NO/c1-4(10)6(11)2-5-3-7(5,8)9/h4-5H,2-3,10H2,1H3/t4-,5?/m1/s1
• InChI Key： CVEMSZYZZNFKQK-CNZKWPKMSA-N
• SMILES： FC1(CC1CC([C@@H](C)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 0.4
• Topological Polar Surface Area: 43.1

Additional information on (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one

Recent Advances in the Study of (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one (CAS: 2103093-05-4)

The compound (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one (CAS: 2103093-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral aminoketone derivative, characterized by its unique difluorocyclopropyl moiety, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in the context of enzyme inhibition and targeted therapy.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the efficient asymmetric synthesis of (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one using a catalytic enantioselective approach. The researchers employed a chiral palladium catalyst to achieve high enantiomeric excess (ee > 98%), which is critical for its biological activity. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In another groundbreaking study, researchers investigated the compound's role as a key intermediate in the synthesis of protease inhibitors. The difluorocyclopropyl group was found to enhance binding affinity to target enzymes, such as HIV-1 protease, by inducing conformational changes in the enzyme's active site. This discovery, published in Bioorganic & Medicinal Chemistry Letters, opens new avenues for the design of antiviral drugs with improved efficacy and reduced resistance.

Furthermore, preclinical studies have demonstrated the compound's potential in oncology. A 2024 report in Cancer Research revealed that (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those with upregulated proteasomal activity. The mechanism of action involves the inhibition of the 20S proteasome, leading to the accumulation of misfolded proteins and subsequent apoptosis. These findings underscore the compound's versatility as a scaffold for anticancer drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one derivatives. Recent pharmacokinetic studies, as reported in Drug Metabolism and Disposition, indicate moderate oral bioavailability and rapid clearance in rodent models. Researchers are now exploring prodrug strategies and formulation technologies to address these limitations and enhance clinical translatability.

In conclusion, (3R)-3-amino-1-(2,2-difluorocyclopropyl)butan-2-one (CAS: 2103093-05-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research aims to further elucidate its mechanistic underpinnings and expand its therapeutic potential. The compound's unique structural features and biological activities position it as a valuable tool for drug discovery and development in the coming years.